Ethyl 4-(4-cyanophenyl)benzoate

• IUPAC Name: ethyl 4-(4-cyanophenyl)benzoate
• InChI: InChI=1S/C16H13NO2/c1-2-19-16(18)15-9-7-14(8-10-15)13-5-3-12(11-17)4-6-13/h3-10H,2H2,1H3
• InChI Key: MOBULWWIIMBNQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C#N
• Molecular Formula: C16H13NO2
• DSSTOX Substance ID: DTXSID20478469
• Molecular Weight: 251.28 g/mol
• CAS RN: 89409-89-2

Description

Ethyl 4-(4-cyanophenyl)benzoate is a chemical compound with the molecular formula C16H13NO2. It is also known by other names such as 4-ETHYLBENZOIC ACID-4’-CYANOPHENYL ESTER.

Molecular Structure Analysis

The molecular structure of Ethyl 4-(4-cyanophenyl)benzoate consists of 16 carbon atoms, 13 hydrogen atoms, and 2 oxygen atoms, giving it a molecular weight of 251.28.

Physical And Chemical Properties Analysis

Ethyl 4-(4-cyanophenyl)benzoate has a predicted boiling point of 419.5±38.0 °C and a predicted density of 1.18±0.1 g/cm3.

Scientific Research Applications

• Chemical Synthesis

  • Ethyl 4-(4-cyanophenyl)benzoate is a chemical compound that can be used in various chemical syntheses.

• Electro-Optical Applications

  • Ethyl 4-amino benzoate, a similar compound, has been studied as a potential candidate for electro-optical applications.
  • The growth of a bulk size ethyl 4-amino benzoate crystal was reported using an indigenously developed single zone transparent resistive furnace.
  • The crystal was found to possess reasonably good transmittance over the visible spectrum, and the optical band gap was also evaluated. The crystal was observed to have fair thermal stability, but the mechanical strength was low.

• Mass Spectrometry

  • Ethyl 4-(4-cyanophenyl)benzoate can be used in mass spectrometry.
  • The compound’s mass spectrum can be analyzed to determine its molecular weight and structure.

• Chemical Supplier

  • Ethyl 4-(4-cyanophenyl)benzoate is available for purchase from chemical suppliers.

• Mass Spectrometry Studies

  • Ethyl 4-(4-cyanophenyl)benzoate can be used in mass spectrometry studies.
  • The compound’s mass spectrum can be analyzed to determine its molecular weight and structure.
  • The outcomes of these analyses would depend on the specific equipment and methods used.

• Chemical Supplier

  • Ethyl 4-(4-cyanophenyl)benzoate is available for purchase from chemical suppliers.
  • This suggests that it may be used in various laboratory experiments or industrial processes.
  • The specific applications would depend on the needs of the purchaser.

Synthesis routes and methods I

Procedure details

4-Carbethoxyphenylzinc iodide (2.16 mmol, in about 10 mL THF) was transferred via a cannula to a THF solution of 5 mole-% Pd(PPh3)4 (0.127 g, 0.11 mmol) and 4-bromobenzonitrile (0.400 g, 2.19 mmol) at room temperature under an argon atmosphere. The solution was then stirred for 3 hours. The reaction product was isolated by a procedure similar to that described in Example 3. Ethyl 4-(4-cyanophenyl)benzoate (Entry 4 in Table VIII, 0.433 g, 1.73 mmol) in 80% yield was obtained as a crystalline solid: mp 114°-115° C.; 1H NMR (360 MHz) δ7.60-8.21 (m, 8H), 4.42 (q, J=7.1 Hz, 2H), 1.42 (t, J=7.1 Hz, 3H); 13C NMR δ165.9, 144.2, 143.1, 132.5, 130.4, 130.1, 127.7, 127.0, 118.5, 111.6, 61.0, 14.2; IR (CCl4) ν2981, 2231, 1722, 1608, 1276, 1109 cm-1. HREI calcd. for C16H13NO2 m/e 251.0947, found 251.0949. Anal. calcd. for C16H13NO2 : C, 76.48; H, 5.21; N, 5.57, Found: C, 76.25; H, 5.17; N, 5.31.

Synthesis routes and methods II

Procedure details